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Compound of Interest

Compound Name: 3-Chloro-4-cyclopropoxypyridine

Cat. No.: B15328373

Get Quote

The pyridine scaffold is a cornerstone in modern drug discovery, with its derivatives forming the

basis of a multitude of therapeutic agents.[1] The introduction of halogen atoms, such as

chlorine, into these structures is a well-established strategy for modulating the physicochemical

and pharmacokinetic properties of lead compounds, often enhancing their biological efficacy.[2]

[3] 3-Chloro-4-cyclopropoxypyridine is a specific example of such a functionalized building

block, designed for use as an intermediate in the synthesis of more complex molecules. Its

structure combines a chloro-substituted pyridine ring, which can influence electronic properties

and provide a handle for further chemical modification, with a cyclopropoxy group, which can

impact solubility, metabolic stability, and receptor binding.

This guide provides a comprehensive overview of the available safety data, handling protocols,

and relevant chemical context for 3-Chloro-4-cyclopropoxypyridine. As a specific Safety

Data Sheet (SDS) for this compound is not readily available, this document synthesizes data

from closely related halogenated pyridines to provide a robust framework for its safe utilization

in a research and development setting.
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Understanding the fundamental properties of a chemical is the first step in ensuring its safe

handling. The data below is compiled from established chemical databases and analogous

structures.

Property Value Source

IUPAC Name
3-chloro-4-

cyclopropoxypyridine
-

Molecular Formula C₈H₈ClNO -

Molecular Weight 169.61 g/mol -

Appearance
Likely a solid or liquid at room

temperature
Inferred

Solubility

Expected to be soluble in

many organic solvents.

Pyridine itself is highly soluble

in water.[4]

Inferred

Stability

Stable under normal storage

conditions. May change color

on storage.[5]

[5]

Structural Diagram
Caption: 2D Structure of 3-Chloro-4-cyclopropoxypyridine.

Section 2: Hazard Identification and Safety
Precautions
Based on the GHS classifications of analogous compounds such as 3-Chloropyridine and 3-

Chloro-4-fluoropyridine, 3-Chloro-4-cyclopropoxypyridine should be handled as a hazardous

substance.[5][6] The primary hazards are associated with its potential toxicity and irritant

properties.

Summary of Potential Hazards
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Hazard Class GHS Category Description
Source (Analogous
Compounds)

Acute Toxicity, Dermal Category 3
Toxic in contact with

skin.
[5]

Acute Toxicity, Oral Category 4 Harmful if swallowed. [6]

Acute Toxicity,

Inhalation
Category 4 Harmful if inhaled. [6]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation. [5][6][7]

Serious Eye

Damage/Irritation
Category 2

Causes serious eye

irritation.
[6][7][8]

Germ Cell

Mutagenicity
Category 2

Suspected of causing

genetic defects.
[5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation.
[5][6][8]

Precautionary Statements and Safe Handling Protocol
Adherence to a strict handling protocol is mandatory to minimize exposure and ensure

laboratory safety.

Experimental Workflow: Safe Handling Protocol
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Preparation & Engineering Controls

Chemical Handling

Storage & Disposal

Work in a certified chemical fume hood.

Don Personal Protective Equipment (PPE):
- Nitrile or neoprene gloves

- Chemical splash goggles & face shield
- Lab coat

Dispense liquid carefully, avoiding splashes.
Ground containers to prevent static discharge.

Ensure eyewash station and safety shower are accessible.

Avoid breathing vapors/mist.
Avoid contact with skin and eyes.

Store in a tightly closed container in a cool, dry, well-ventilated area.Do not eat, drink, or smoke in the work area.

Dispose of waste according to local, regional, and national regulations.

Store away from strong oxidizing agents.

Click to download full resolution via product page

Caption: Workflow for the safe handling of halogenated pyridines.
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Causality Behind Protocol Choices:

Fume Hood: Pyridine derivatives are often volatile and harmful if inhaled.[9] A fume hood is

the primary engineering control to prevent respiratory exposure.[4]

Gloves (Nitrile/Neoprene): These materials offer better resistance to pyridine-based

compounds than latex.[9]

Eye Protection: Direct contact with halogenated pyridines can cause serious eye irritation or

damage.[6][7]

Static Discharge Prevention: Combustible liquids can be ignited by static discharge;

grounding containers is a critical safety measure during transfer.[5][10]

Incompatible Materials: Strong oxidizing agents can react violently with pyridine derivatives.

[5]

Section 3: First Aid and Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical. The following

measures are based on protocols for similar chemicals.[6][8][11]

Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing. If the person feels unwell, call a POISON CENTER or doctor immediately.[6][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15-20 minutes.[5][9] If skin irritation occurs, seek

medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get

medical advice/attention.[6][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor immediately if you feel unwell.[11]

Fire-Fighting Measures:
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[11]

Specific Hazards: Thermal decomposition may produce toxic vapors, including nitrogen

oxides, hydrogen chloride, and carbon monoxide.[5] Firefighters must wear a self-contained

breathing apparatus (SCBA) and full protective clothing.

Section 4: Reactivity, Synthesis, and Applications
Chemical Reactivity and Stability
3-Chloro-4-cyclopropoxypyridine is expected to be stable under standard laboratory

conditions.[5] However, certain conditions should be avoided:

Conditions to Avoid: Heat, open flames, sparks, and other sources of ignition.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Thermal decomposition can release hazardous gases

such as hydrogen chloride, carbon monoxide, and oxides of nitrogen.[5]

The chloro-substituent on the pyridine ring makes the compound amenable to various cross-

coupling reactions (e.g., Suzuki, Buchwald-Hartwig), which are foundational in modern

synthetic chemistry for creating carbon-carbon and carbon-nitrogen bonds. The reactivity

generally follows the trend I > Br > Cl > F for the leaving group in palladium-catalyzed

reactions.[12]

Plausible Synthetic Pathway
As a substituted pyridine, a common synthetic route would involve the modification of a pre-

existing pyridine ring. A plausible and efficient method is the Williamson ether synthesis,

starting from 3-chloro-4-hydroxypyridine and a suitable cyclopropyl electrophile.
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3-Chloro-4-hydroxypyridine

Williamson Ether Synthesis
(Deprotonation followed by SN2 attack)

Cyclopropyl bromide
(or tosylate) Base (e.g., NaH, K₂CO₃) Solvent (e.g., DMF, Acetonitrile)

3-Chloro-4-cyclopropoxypyridine

Click to download full resolution via product page

Caption: Plausible synthetic route via Williamson ether synthesis.

This pathway is logical because it utilizes readily available starting materials and follows a well-

established, high-yielding reaction mechanism for forming ether linkages on phenolic

substrates.

Applications in Drug Development
Substituted pyridines are critical intermediates in pharmaceutical synthesis.[13] The specific

combination of a chloro group and a cyclopropoxy moiety in 3-Chloro-4-
cyclopropoxypyridine makes it a valuable building block for several reasons:

Vector for Further Synthesis: The chlorine atom can be displaced or used in cross-coupling

reactions to build molecular complexity.[12]

Modulation of Properties: The cyclopropoxy group can enhance metabolic stability by

blocking potential sites of oxidation and can improve ligand binding efficiency and cell

permeability.

Scaffold Hopping: It can be used to create novel analogs of existing drugs, potentially

leading to improved selectivity, potency, or safety profiles.
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While specific drugs derived from this exact intermediate are not detailed in the public domain,

its structural motifs are present in a wide range of biologically active molecules targeting

various diseases.[1][3]

Conclusion
3-Chloro-4-cyclopropoxypyridine is a specialized chemical intermediate with significant

potential in research and drug development. While a dedicated SDS is not available, a

thorough analysis of structurally related compounds provides a clear and cautious path for its

safe handling. Researchers and laboratory professionals must treat this compound as

hazardous, employing stringent engineering controls, appropriate personal protective

equipment, and established safe handling protocols. By understanding its chemical properties,

potential hazards, and synthetic utility, scientists can confidently and safely leverage this

valuable building block in the pursuit of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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